N-(4-fluorophenyl)-2-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}propanamide

• IUPAC Name: N-(4-fluorophenyl)-2-[1-(2-methoxyphenyl)tetrazol-5-yl]sulfanylpropanamide
• InChI: InChI=1S/C17H16FN5O2S/c1-11(16(24)19-13-9-7-12(18)8-10-13)26-17-20-21-22-23(17)14-5-3-4-6-15(14)25-2/h3-11H,1-2H3,(H,19,24)
• InChI Key: POLZWKHVKMBLGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)F)SC2=NN=NN2C3=CC=CC=C3OC
• Molecular Formula: C17H16FN5O2S
• Molecular Weight: 373.4 g/mol

Description

N-(4-fluorophenyl)-2-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}propanamide, also known as Compound A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of tetrazole-containing compounds that have shown promising results in treating various diseases.

Scientific Research Applications

Disposition and Metabolism

Studies on compounds similar to "N-(4-fluorophenyl)-2-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}propanamide" often focus on their disposition and metabolism within biological systems. For example, the metabolism and disposition of certain receptor antagonists and agonists have been elucidated, highlighting how these compounds are metabolized in the human body and their elimination pathways, which is crucial for understanding their pharmacokinetics and potential therapeutic applications (Renzulli et al., 2011).

Pharmacological Effects

Research often explores the pharmacological effects of these compounds, including their receptor binding properties and implications for treating conditions such as insomnia or neurologic illnesses. This includes investigations into their safety, tolerability, and systemic effects within human subjects, providing a foundation for potential therapeutic uses (Conley et al., 2000).

Toxicological Assessments

Toxicological assessments are crucial for understanding the safety profile of chemical compounds, including their potential neurotoxicity and the health risks associated with occupational exposure. Such studies contribute to the regulatory framework required for the safe use of these substances in various industries (MMWR, 2008).

Diagnostic and Therapeutic Applications

Some research focuses on the diagnostic and therapeutic applications of related compounds, including their use in imaging studies for diseases like epilepsy and Alzheimer's. This involves evaluating the specificity and sensitivity of imaging agents in detecting disease-related changes in the brain, which can aid in diagnosis and the assessment of therapeutic interventions (Didelot et al., 2010).

Environmental and Health Impacts

Investigations into the environmental and health impacts of fluorinated compounds, including their presence in human plasma and potential health risks, are essential for understanding the broader implications of these substances' use and disposal. This research informs public health policies and safety guidelines for minimizing exposure and protecting human health (Fromme et al., 2017).